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Compound of Interest

Compound Name: 1-Benzothiophen-3-ylmethanol

Cat. No.: B1305928

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and
technical profile of 1-Benzothiophen-3-ylmethanol (CAS No. 5381-24-8), a heterocyclic
building block with potential applications in medicinal chemistry and materials science. This
document is intended for researchers, scientists, and drug development professionals.

Commercial Availability

1-Benzothiophen-3-ylmethanol is available from several commercial chemical suppliers. The
following table summarizes the offerings from a selection of vendors, providing key quantitative
data for easy comparison.
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) . Available
Supplier Product Name  CAS Number Purity .
Quantities

Benzolb]thiophe
--INVALID-LINK-- 5381-24-8 >97% 19, 59, 25¢
n-3-ylmethanol

(Benzol[b]thiophe N )
--INVALID-LINK-- 5381-24-8 Not specified Inquire
n-3-yl)methanol

1-
Benzothiophen-

--INVALID-LINK-- 5381-24-8 97% 10g
3-ylmethanol,

97%

1-
Benzothiophen-

--INVALID-LINK-- 5381-24-8 =296% 100mg
3-ylmethanol,

min 96%

Physicochemical Properties

Property Value

Molecular Formula CoHs0OS

Molecular Weight 164.22 g/mol [1]
Appearance Off-white to light yellow solid
Melting Point 78-82 °C

Boiling Point Not available

- Soluble in methanol, ethanol, and other organic
Solubility vent
solvents.

Representative Synthesis Protocol

While specific, detailed synthesis protocols for 1-Benzothiophen-3-ylmethanol are not widely
published in peer-reviewed literature, a general method for the preparation of 3-
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hydroxymethylbenzo[b]thiophene derivatives has been described in the patent literature. The
following is a representative protocol based on these principles.

Reaction Scheme: A plausible synthetic route involves the reduction of a suitable precursor
such as 1-benzothiophene-3-carbaldehyde.

Materials:

e 1-benzothiophene-3-carbaldehyde

e Sodium borohydride (NaBHa)

o Methanol (MeOH)

e Dichloromethane (DCM)

e Saturated aqueous ammonium chloride (NH4Cl)
e Anhydrous magnesium sulfate (MgSOa)
Procedure:

e To a stirred solution of 1-benzothiophene-3-carbaldehyde (1.0 eq) in methanol at 0 °C, add
sodium borohydride (1.5 eq) portion-wise.

 Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the
reaction progress by thin-layer chromatography (TLC).

o Upon completion, carefully quench the reaction by the slow addition of saturated aqueous
ammonium chloride.

e Remove the methanol under reduced pressure.
o Extract the agueous residue with dichloromethane (3 x volume).

o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.
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« Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude

product.

» Purify the crude product by column chromatography on silica gel using a suitable eluent
system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 1-Benzothiophen-3-

ylmethanol.

Potential Applications in Drug Discovery

Benzothiophene and its derivatives are recognized as privileged scaffolds in medicinal
chemistry, exhibiting a broad spectrum of pharmacological activities.[2] These include potential
applications as anticancer, anti-inflammatory, antimicrobial, and neuroprotective agents. While
the specific biological activity and signaling pathways of 1-Benzothiophen-3-ylmethanol are
not extensively documented, a generalized experimental workflow for the initial screening of

such a compound is presented below.

Generalized Experimental Workflow for a Novel
Benzothiophene Derivative

The following diagram illustrates a typical workflow for the preliminary biological evaluation of a
novel benzothiophene derivative like 1-Benzothiophen-3-ylmethanol.

Click to download full resolution via product page
Caption: Generalized workflow for the evaluation of a novel benzothiophene derivative.

Representative Synthesis Pathway

The diagram below illustrates a plausible synthetic pathway for 1-Benzothiophen-3-

ylmethanol.
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Caption: A representative synthetic route to 1-Benzothiophen-3-ylmethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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